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For Researchers, Scientists, and Drug Development Professionals

Chemoresistance remains a significant hurdle in the effective treatment of many cancers. One

of the key mechanisms underlying this phenomenon is the overexpression of ATP-binding

cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively efflux

chemotherapeutic agents from cancer cells, reducing their intracellular concentration and

efficacy. Zosuquidar trihydrochloride (formerly LY335979) has emerged as a potent and

highly selective third-generation P-gp inhibitor, demonstrating significant promise in reversing

P-gp-mediated multidrug resistance (MDR). This guide provides a comparative analysis of

Zosuquidar's performance, supported by experimental data, to aid researchers in their

evaluation of this compound for preclinical and clinical investigations.

Mechanism of Action: Potent and Selective P-
glycoprotein Inhibition
Zosuquidar is a non-competitive inhibitor that binds with high affinity to P-glycoprotein,

effectively blocking its drug efflux function.[1] Unlike earlier generation P-gp inhibitors,

Zosuquidar exhibits high specificity for P-gp with minimal inhibitory effects on other MDR

proteins like MRP1 and MRP2.[2] This selectivity is a key advantage, as it reduces the potential

for off-target effects and complex drug-drug interactions. The primary mechanism of action

involves direct inhibition of the P-gp transporter, leading to increased intracellular accumulation

and enhanced cytotoxicity of co-administered chemotherapeutic drugs in resistant cancer cells.

[3]
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Mechanism of Action: Zosuquidar
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P-gp Inhibitor Generations
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Rhodamine 123 Efflux Assay Workflow
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P-gp Regulation and Zosuquidar's Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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